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6-epi-Obeticholic Acid 6-epi-Obeticholic Acid
Brand Name: Vulcanchem
CAS No.: 915038-27-6
VCID: VC0108937
InChI: InChI=1S/C26H44O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h15-21,23-24,27,30H,5-14H2,1-4H3,(H,28,29)/t15-,16-,17+,18-,19+,20+,21+,23+,24-,25-,26-/m1/s1
SMILES: CCC1C2CC(CCC2(C3CCC4(C(C3C1O)CCC4C(C)CCC(=O)O)C)C)O
Molecular Formula: C26H44O4
Molecular Weight: 420.634

6-epi-Obeticholic Acid

CAS No.: 915038-27-6

Reference Standards

VCID: VC0108937

Molecular Formula: C26H44O4

Molecular Weight: 420.634

6-epi-Obeticholic Acid - 915038-27-6

CAS No. 915038-27-6
Product Name 6-epi-Obeticholic Acid
Molecular Formula C26H44O4
Molecular Weight 420.634
IUPAC Name (4R)-4-[(3R,5S,6S,7R,8S,9S,10S,13R,14S,17R)-6-ethyl-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
Standard InChI InChI=1S/C26H44O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h15-21,23-24,27,30H,5-14H2,1-4H3,(H,28,29)/t15-,16-,17+,18-,19+,20+,21+,23+,24-,25-,26-/m1/s1
Standard InChIKey ZXERDUOLZKYMJM-XHCXGMTMSA-N
SMILES CCC1C2CC(CCC2(C3CCC4(C(C3C1O)CCC4C(C)CCC(=O)O)C)C)O
Synonyms (3α,5β,6β,7α)-6-Ethyl-3,7-dihydroxycholan-24-oic Acid; (3α,5β,6β,7α)-6-Ethyl-3,7-dihydroxy-cholan-24-oic Acid;
PubChem Compound 67352348
Last Modified Nov 11 2021
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